Cas no 32214-77-0 (3,4,5-Trimethoxybenzyl glucosinolate)
32214-77-0 structure
Product Name:3,4,5-Trimethoxybenzyl glucosinolate
CAS No:32214-77-0
MF:C17H25NO12S2
MW:499.509903669357
CID:2020350
Update Time:2025-04-21
3,4,5-Trimethoxybenzyl glucosinolate Chemical and Physical Properties
Names and Identifiers
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- 3,4,5-Trimethoxybenzyl glucosinolate
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- Inchi: 1S/C17H25NO12S2/c1-26-9-4-8(5-10(27-2)16(9)28-3)6-12(18-30-32(23,24)25)31-17-15(22)14(21)13(20)11(7-19)29-17/h4-5,11,13-15,17,19-22H,6-7H2,1-3H3,(H,23,24,25)/b18-12+
- InChI Key: MFHPGRSZZURBST-LDADJPATSA-N
- SMILES: COC1C(OC)=C(OC)C=C(C/C(=N\OS(=O)(=O)O)/SC2C(O)C(O)C(O)C(CO)O2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- XLogP3: -1.755
3,4,5-Trimethoxybenzyl glucosinolate Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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